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Compound of Interest

Compound Name: Metolachlor-d11

Cat. No.: B15294531

This technical guide provides a comprehensive overview of the typical data and methodologies
presented in a Certificate of Analysis (CoA) for Metolachlor-d11. The information is targeted
towards researchers, scientists, and professionals in drug development who utilize deuterated
standards for analytical and research purposes.

Quantitative Data Summary

The following tables summarize the key quantitative specifications for Metolachlor-d11,
compiled from publicly available data from various suppliers. These values represent typical
specifications for this analytical standard.

Table 1: Chemical and Physical Properties
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Parameter Specification Source(s)

2-chloro-N-(2-ethyl-6-
Chemical Name methylphenyl)-N-(2-methoxy-1-  [1][2]
methylethyl)acetamide-d11

CAS Number 1632119-30-2 [1][2]
Molecular Formula C15H11D11CINO2 [2]
Molecular Weight 294.86 g/mol [1][2]
Appearance Neat [1]
Storage Temperature 2-8°C or -20°C [11[3]

Table 2: Analytical Specifications

Parameter Method Specification Source(s)
Purity HPLC >97.0% [1]
Isotopic Purity Mass Spectrometry >98 atom % D [1]
Isotopic Enrichment Not specified >99% [1]

Experimental Protocols

The following are representative experimental protocols that are typically employed in the
quality control and certification of Metolachlor-d11. These methods are based on general
analytical procedures for similar compounds and information from published analytical methods
for Metolachlor and its derivatives.[4][5]

1. High-Performance Liquid Chromatography (HPLC) for Purity Assessment
¢ Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 um patrticle size).
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Mobile Phase: A gradient of acetonitrile and water (both may contain a small amount of
formic acid, e.g., 0.1%, to improve peak shape).

Flow Rate: 1.0 mL/min.
Injection Volume: 10 pL.
Detection: UV detection at a wavelength appropriate for Metolachlor (e.g., 220 nm).

Quantification: The purity is determined by comparing the peak area of the main component
to the total peak area of all components in the chromatogram.

. Mass Spectrometry (MS) for Isotopic Purity and Enrichment

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to
an appropriate ionization source (e.g., Electrospray lonization - ESI).

lonization Mode: Positive ion mode.[4]

Data Acquisition: Full scan mode to determine the isotopic distribution and confirm the mass
of the deuterated molecule.

Analysis: The isotopic purity is determined by calculating the percentage of the desired
deuterated species relative to all isotopic variants of the molecule. Isotopic enrichment is
confirmed by the mass shift compared to the unlabeled Metolachlor standard.

. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation
Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
Solvent: Deuterated chloroform (CDCIs) or another suitable deuterated solvent.
Experiments:

o H NMR: To confirm the absence or significant reduction of protons at the deuterated
positions.

o 1BC NMR: To confirm the carbon skeleton of the molecule.
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o 2H NMR: To directly observe the deuterium signals and confirm their positions.

¢ Analysis: The spectra are analyzed to ensure the correct chemical structure and to confirm
the locations of deuterium labeling.

Quality Control and Certification Workflow

The following diagram illustrates a typical workflow for the quality control and certification of a
deuterated analytical standard like Metolachlor-d11.
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Caption: Quality control workflow for Metolachlor-d11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1. R AR ER-D11 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
o 2. file.medchemexpress.com [file.medchemexpress.com]
e 3. Metolachlor OA-d11 | CAS 2714437-06-4 | LGC Standards [Igcstandards.com]

e 4. Analytical method for the determination of metolachlor, acetochlor, alachlor,
dimethenamid, and their corresponding ethanesulfonic and oxanillic acid degradates in water
using SPE and LC/ESI-MS/MS - PubMed [pubmed.nchbi.nlm.nih.gov]

o 5. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Technical Guide: Metolachlor-d11 Certificate of
Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15294531#metolachlor-d11-certificate-of-analysis-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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